Lithium deuteroxide solution

• InChI: InChI=1S/Li.H2O/h;1H2/q+1;/p-1/i/hD
• InChI Key: WMFOQBRAJBCJND-DYCDLGHISA-M
• Canonical SMILES: [Li+].[OH-]
• Isomeric SMILES: [2H][O-].[Li+]
• Molecular Formula: HLiO
• DSSTOX Substance ID: DTXSID301311607
• Molecular Weight: 25.0 g/mol
• CAS RN: 12159-20-5

Description

Synthesis Analysis

The synthesis of compounds related to lithium deuteroxide involves reacting lithium with other elements or compounds, often in the presence of deuterium. For example, lithium superoxide has been synthesized by reacting lithium atoms and oxygen molecules at high dilution in inert and oxygen matrices, which could offer insights into the synthesis methods applicable to lithium deuteroxide solutions (Andrews, 1969).

Molecular Structure Analysis

The molecular structure of compounds similar to lithium deuteroxide has been extensively studied. Lithium superoxide, for instance, is shown to have an isosceles triangular structure, suggesting highly ionic characteristics that might be mirrored in lithium deuteroxide solutions. Such structures indicate a strong Coulombic force between the lithium cation and the deuterium-oxygen anion (Andrews, 1969).

Chemical Reactions and Properties

Lithium deuteroxide is expected to participate in a variety of chemical reactions, including those with epoxides, which can lead to the formation of novel compounds. The reactivity of lithium compounds with epoxides, for instance, reveals a pathway to generate alkenes, dienes, and other important chemical structures, which might extend to reactions involving lithium deuteroxide solutions (Hodgson et al., 2007).

Physical Properties Analysis

The physical properties of lithium deuteroxide solutions can be extrapolated from studies on similar lithium compounds. For example, the study of lithium in ammonia solutions provides insight into how lithium cations affect solvent structures and how these might influence the properties of lithium deuteroxide solutions (Thompson et al., 2003).

Chemical Properties Analysis

The chemical properties of lithium deuteroxide solutions, including reactivity and stability, can be assessed through studies on related lithium compounds. For instance, the stability of lithium superoxide in gas phase studies offers valuable information on the potential stability and reactivity of lithium deuteroxide solutions, suggesting conditions under which such compounds remain stable or react with other substances (Bryantsev et al., 2010).

Scientific Research Applications

• Fusion Plasma-Facing Materials : Lithium has improved the operational performance of fusion devices. Studies on lithium, including its erosion and hydrogen-retaining properties, have shown reductions in physical sputtering for deuterated lithium surfaces. Lithium coatings on plasma-facing components have substantially reduced hydrogenic recycling (Allain et al., 2009).

• Electrosorption in Electrodes : Research on the absorption of hydrogen and deuterium in thin palladium electrodes from lithium deuteroxide solutions has been conducted. This includes studies on the influence of electrolyte cations on electrosorption and oxidation in palladium (Czerwiński et al., 1995).

• Li/S Batteries Analysis : Operando small angle neutron scattering has been used to investigate processes in operating Li/S batteries. The use of deuterated electrolyte in these studies enhances sensitivity to detect sulfur and Li2S precipitates (Risse et al., 2019).

• Structure in Aqueous Solutions : Studies using wide-angle X-ray scattering have analyzed the structure of lithium iodide in D2O and deuterated poly(ethyleneoxide) solutions, providing insights into the local structure and interactions (Habenschuss, 2007).

• Hydrogen Isotope Retention in Liquid Lithium : Laboratory studies have examined hydrogen and deuterium retention/desorption and hydride formation in liquid lithium exposed to these gases, revealing two distinct absorption phases with different kinetics (Oyarzabal et al., 2015).

• Liquid Lithium and Deuterium Interactions : First-principles molecular dynamics simulations have been used to predict structural and dynamical properties of liquid lithium with high concentrations of deuterium. This research is crucial for understanding lithium's use in fusion reactors (Chen et al., 2015).

• Deuterium Retention in Lithium-Tin Alloys : Studies on deuterium retention in lithium-tin (Li-Sn) alloys exposed to plasma have been conducted to understand their potential use in nuclear fusion reactors (Loureiro et al., 2017).

Mechanism of Action

Target of Action

Lithium (2H)hydroxide, also known as EINECS 235-287-3 or Lithium deuteroxide solution, primarily targets carbon dioxide (CO2) . It acts as a high capacity adsorbent for CO2 capture . This makes it particularly useful in environments where CO2 capture is necessary, such as in certain industrial processes .

Mode of Action

The compound interacts with its target, CO2, through a process known as chemical adsorption . This process involves the adherence of CO2 molecules to the surface of Lithium (2H)hydroxide particles . The kinetics models showed that this process obeys the second order model .

Biochemical Pathways

The biochemical pathways affected by Lithium (2H)hydroxide primarily involve the capture and storage of CO2 . By acting as an adsorbent, Lithium (2H)hydroxide can effectively capture CO2 and store it. This can have downstream effects on the concentration of CO2 in the environment .

Pharmacokinetics

Lithium has an extremely narrow therapeutic window .

Result of Action

The primary result of Lithium (2H)hydroxide’s action is the reduction of CO2 levels in the environment where it is applied . By capturing and storing CO2, Lithium (2H)hydroxide can help to reduce the concentration of this greenhouse gas .

Safety and Hazards

Lithium deuteroxide solution is classified as a skin corrosive (Category 1B) and can cause serious eye damage (Category 1). It is recommended to handle it under inert gas and protect it from moisture. Protective clothing, gloves, and eye/face protection should be worn when handling this solution.

Future Directions

Lithium-ion batteries, which use lithium, are critical to the transition to clean energy. The global demand for lithium is expected to reach 5.11 Mt by 2050. Research is ongoing to develop optimized materials and synthesis methods that improve the lithium selectivity, separation efficiency, chemical stability, lifetime, and lithium recovery.